Cas no 941954-58-1 (2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline)

• Product Name: 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• CAS No: 941954-58-1
• MF: C₂₁H₁₉F₃N₂O₂
• MW: 388.382975816727
• CID: 6011230
• PubChem ID: 16812616
• Update Time: 2025-05-19

2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• Quinoline, 2-(4-morpholinyl)-8-[[4-(trifluoromethyl)phenyl]methoxy]-
• F2255-1130
• 941954-58-1
• 4-(8-((4-(trifluoromethyl)benzyl)oxy)quinolin-2-yl)morpholine
• 2-(morpholin-4-yl)-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline
• AKOS024631880

• Inchi： 1S/C21H19F3N2O2/c22-21(23,24)17-7-4-15(5-8-17)14-28-18-3-1-2-16-6-9-19(25-20(16)18)26-10-12-27-13-11-26/h1-9H,10-14H2
• InChI Key： QYCQHSSGQHXIIJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCC2=CC=C(C(F)(F)F)C=C2)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 388.13986234g/mol
• Monoisotopic Mass: 388.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 522.6±50.0 °C(Predicted)
• pka: 4.39±0.61(Predicted)

Additional information on 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline

Introduction to 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 941954-58-1)

2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 941954-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a morpholine moiety and a trifluoromethyl-substituted phenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline consists of a central quinoline core, which is a well-documented scaffold in drug discovery. The quinoline ring system is flanked by two functionalized aromatic rings: one is substituted with a morpholine group at the 2-position, while the other is methoxylated at the 8-position with a phenyl ring bearing a trifluoromethyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further investigation.

In recent years, quinoline derivatives have been extensively studied due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, antimalarial, anticancer, and anti-inflammatory applications. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug bioavailability and efficacy. Additionally, the morpholine group contributes to solubility and binding affinity, further optimizing pharmacokinetic profiles.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are carefully tailored to improve biological activity. The compound 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline exemplifies this approach, as its design incorporates elements known to enhance target interaction while minimizing off-target effects. The trifluoromethyl group, in particular, has been shown to increase binding affinity to certain biological targets by modulating electronic properties and steric hindrance.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have been implicated in inhibiting kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline may exhibit inhibitory effects on specific signaling pathways relevant to tumor growth and metastasis. These findings align with broader trends in oncology drug development, where small molecules are being designed to disrupt aberrant cellular processes without significant toxicity.

The morpholine group in the structure also plays a crucial role in modulating pharmacological activity. Morpholine derivatives are known for their ability to enhance binding interactions with biological targets due to their flexible nature and ability to form hydrogen bonds. In the context of 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline, this moiety may contribute to improved receptor binding affinity and selectivity, which are essential for therapeutic efficacy.

Another area of interest is the compound's potential as an intermediate in synthesizing more complex drug candidates. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore diverse chemical spaces and optimize pharmacological properties. This versatility makes 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline a valuable building block in synthetic chemistry and drug discovery pipelines.

Advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and mechanisms of action. These computational approaches complement experimental studies by providing insights into how structural features influence biological activity. For instance, simulations have suggested that the trifluoromethyl group may engage in hydrophobic interactions with specific residues in target proteins, enhancing binding stability.

The synthesis of 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline represents another area of innovation. Modern synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoline core and introducing substituents at desired positions. These advancements not only reduce production costs but also allow for rapid iteration during drug development.

In conclusion, 2-(morpholin-4-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 941954-58-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in oncology and other therapeutic areas. As research continues to uncover new applications for quinoline derivatives, compounds like this one will play a crucial role in developing next-generation therapeutics that address unmet medical needs.